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Compound of Interest

Compound Name: 5-Ethynyl-2-nitrophenol

Cat. No.: B15322077 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Ethynyl-2-nitrophenol was not readily

available. The following guidance is based on the known hazards of structurally similar

compounds, namely nitrophenols and general safe laboratory practices for handling phenols. It

is crucial to treat 5-Ethynyl-2-nitrophenol as a hazardous substance and to consult with your

institution's Environmental Health and Safety (EHS) department for specific protocols.

Hazard Summary
5-Ethynyl-2-nitrophenol is presumed to be harmful if swallowed, in contact with skin, or

inhaled.[1][2] It is expected to cause skin and eye irritation.[3][4] Phenol compounds can be

toxic and are readily absorbed through the skin, potentially causing severe burns that may not

be immediately painful.[5] Nitrophenols are also known to be toxic to aquatic life.[1][2][6]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

5-Ethynyl-2-nitrophenol.
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Body Part PPE Item Specification

Hands Gloves

Double-gloving with chemically

resistant gloves is

recommended. For direct

handling, use Butyl rubber or

Neoprene gloves. For splash

protection, nitrile gloves may

be used but must be replaced

immediately upon

contamination.[5]

Eyes Safety Goggles
Chemical splash goggles are

mandatory.[7]

Face Face Shield

A face shield should be worn

over safety goggles, especially

when there is a risk of

splashing or when handling

larger quantities.[7]

Body Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[7]

Respiratory Respirator

Use in a well-ventilated area,

preferably within a chemical

fume hood.[8] If airborne dust

or aerosols are likely, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[7]

[9]

Feet Closed-toe Shoes
Sturdy, closed-toe shoes are

required.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Location: All handling of 5-Ethynyl-2-nitrophenol should be conducted in a well-ventilated

laboratory, inside a certified chemical fume hood.[8]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit appropriate for phenols and nitro compounds readily

available. This should include absorbent materials like sand or vermiculite.[9][10]

2. Donning PPE:

Before handling the compound, put on all required PPE as detailed in the table above.

Ensure gloves are inspected for any signs of damage before use.

3. Handling the Compound:

Weighing: If weighing the solid compound, do so in the fume hood to avoid inhalation of any

dust particles.

Dissolving: When dissolving the compound, add it slowly to the solvent to avoid splashing. If

using a solvent like DMSO, which can enhance skin penetration, exercise extreme caution.

Reactions: Conduct all reactions within the chemical fume hood.

Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust or

vapors and contact with skin and eyes.[9] Do not eat, drink, or smoke in the laboratory.[1][9]

4. Decontamination:

Surfaces: Thoroughly decontaminate all surfaces and equipment that have come into contact

with 5-Ethynyl-2-nitrophenol using an appropriate solvent and then soap and water.
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Personal: After handling, wash hands thoroughly with soap and water.[9] Remove and

launder contaminated clothing separately.[9]

Disposal Plan
1. Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with 5-Ethynyl-2-nitrophenol (e.g., weighing

paper, contaminated gloves, absorbent materials from spills) should be collected in a

dedicated, labeled hazardous waste container.

Liquid Waste: All liquid waste containing 5-Ethynyl-2-nitrophenol should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless explicitly permitted by your institution's EHS.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "5-Ethynyl-2-nitrophenol," and the associated hazards (e.g., Toxic, Irritant).

2. Disposal Procedure:

Do Not Pour Down the Drain: Under no circumstances should 5-Ethynyl-2-nitrophenol or

its solutions be poured down the sink. Nitrophenols are persistent and toxic to aquatic life.[6]

Contact EHS: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety department. They will provide guidance on proper

packaging and pickup for incineration or other approved disposal methods.[6]

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing.[11] Rinse the affected area with

copious amounts of water for at least 15 minutes.[11] If available, polyethylene glycol (PEG)

solution can be used to decontaminate the skin.[5] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.[2]
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: In case of a small spill, contain the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[9][10] For larger spills, evacuate

the area and contact your institution's EHS or emergency response team.[9]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for 5-Ethynyl-2-nitrophenol
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Caption: Workflow for the safe handling and disposal of 5-Ethynyl-2-nitrophenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15322077?utm_src=pdf-body-img
https://www.benchchem.com/product/b15322077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15322077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15322077?utm_src=pdf-custom-synthesis
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://fr.cpachem.com/msds?num=SB4440&dnl=sd_-_2-Nitrophenol_%5BCAS_88-75-5%5D_%28SB4440%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/5-methyl-2-nitrophenol.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.reddit.com/r/chemistry/comments/1ncha5k/2nitrophenol_waste/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.fishersci.com/store/msds?partNumber=AAB2047206&productDescription=2-METHYL-5-NITROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-206922.pdf
https://store.apolloscientific.co.uk/storage/msds/OR01570_msds.pdf
https://www.petrochemistry.eu/wp-content/uploads/2020/06/DO_DONT_PHENOL_2020_EN.pdf
https://www.benchchem.com/product/b15322077#personal-protective-equipment-for-handling-5-ethynyl-2-nitrophenol
https://www.benchchem.com/product/b15322077#personal-protective-equipment-for-handling-5-ethynyl-2-nitrophenol
https://www.benchchem.com/product/b15322077#personal-protective-equipment-for-handling-5-ethynyl-2-nitrophenol
https://www.benchchem.com/product/b15322077#personal-protective-equipment-for-handling-5-ethynyl-2-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15322077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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